Cas no 2680837-74-3 (benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate)

• Product Name: benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate
• CAS No: 2680837-74-3
• MF: C₂₀H₁₆BrFN₂O₂
• MW: 415.255647659302
• CID: 5625842
• PubChem ID: 165926768
• Update Time: 2025-10-28

benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680837-74-3
• benzyl N-(3-bromo-4-fluorophenyl)-N-[(pyridin-4-yl)methyl]carbamate
• EN300-28303786
• benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate

• Inchi： 1S/C20H16BrFN2O2/c21-18-12-17(6-7-19(18)22)24(13-15-8-10-23-11-9-15)20(25)26-14-16-4-2-1-3-5-16/h1-12H,13-14H2
• InChI Key： UHFCUGBDOQNBPD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N(C(=O)OCC1C=CC=CC=1)CC1C=CN=CC=1)F

Computed Properties

• Exact Mass: 414.03792g/mol
• Monoisotopic Mass: 414.03792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate

Benzyl N-(3-Bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate (CAS No. 2680837-74-3): A Comprehensive Overview

Benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate (CAS No. 2680837-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both bromo and fluoro substituents on the phenyl ring, along with the pyridin-4-yl moiety, makes this molecule particularly interesting for medicinal chemistry applications.

The molecular structure of benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate features a unique combination of aromatic systems and heteroatoms, which contributes to its potential as a building block in drug development. Researchers have shown growing interest in this compound due to its potential as a kinase inhibitor scaffold, particularly in the context of cancer research. The 3-bromo-4-fluorophenyl group is known to enhance binding affinity to certain biological targets, while the pyridine ring can participate in important hydrogen bonding interactions.

Recent studies have highlighted the importance of halogenated carbamates in modern drug discovery, with particular focus on their role in developing targeted therapies. The benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate structure offers multiple sites for further modification, making it a valuable intermediate for medicinal chemistry programs. Its molecular weight of approximately 400.23 g/mol and moderate lipophilicity make it suitable for various pharmaceutical applications.

The synthesis of benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate typically involves multi-step organic transformations, starting from commercially available precursors. The carbamate functionality is usually introduced in the final steps of the synthesis to ensure stability during the reaction sequence. Researchers often employ protective group strategies to selectively functionalize the pyridine nitrogen while introducing the bromo and fluoro substituents on the phenyl ring.

In the context of current pharmaceutical trends, this compound aligns well with the growing demand for small molecule therapeutics that can modulate protein-protein interactions. The presence of both electron-withdrawing (bromo and fluoro) and electron-donating (pyridine) groups creates an interesting electronic profile that may influence biological activity. Computational chemistry studies suggest that benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate could serve as a valuable scaffold for designing allosteric modulators of various enzyme targets.

The physicochemical properties of CAS 2680837-74-3 make it particularly suitable for drug discovery applications. Its moderate solubility in common organic solvents facilitates purification and characterization, while the aromatic systems provide strong UV absorbance for analytical detection. The compound's stability under standard laboratory conditions has made it a reliable intermediate for further chemical transformations in medicinal chemistry programs.

From a commercial perspective, benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate has seen increasing demand from contract research organizations and pharmaceutical companies engaged in fragment-based drug discovery. The compound's unique structural features make it particularly valuable for screening against challenging biological targets, including those involved in neurodegenerative diseases and inflammatory disorders. Suppliers typically offer this compound in research quantities with comprehensive analytical data to support its use in drug discovery programs.

Recent advances in synthetic methodology have improved access to halogenated carbamate derivatives like benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate, making them more accessible to the research community. The development of more efficient catalytic systems for introducing the bromo and fluoro substituents has reduced production costs while maintaining high purity standards. These improvements have contributed to the growing popularity of this compound class in academic and industrial research settings.

Quality control of CAS 2680837-74-3 typically involves a combination of chromatographic techniques (HPLC, GC) and spectroscopic methods (NMR, MS). The presence of distinctive 19F NMR signals from the fluorophenyl group provides a convenient handle for purity assessment. Many suppliers now provide detailed characterization data, including high-resolution mass spectrometry results, to ensure researchers can confidently incorporate this building block into their synthetic schemes.

The future outlook for benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate appears promising, particularly in light of recent trends toward personalized medicine and targeted drug delivery. Its structural features make it amenable to further derivatization for optimizing pharmacokinetic properties, while the halogen atoms offer opportunities for radio-labeling in imaging applications. As drug discovery efforts continue to focus on challenging targets, the demand for versatile intermediates like this compound is expected to grow steadily in the coming years.

Researchers working with benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate should be aware of standard laboratory safety protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Storage recommendations typically include protection from moisture and light to maintain long-term stability of the carbamate functionality.

In conclusion, benzyl N-(3-bromo-4-fluorophenyl)-N-(pyridin-4-yl)methylcarbamate (CAS No. 2680837-74-3) represents an important building block in modern medicinal chemistry with diverse potential applications. Its unique combination of structural features, synthetic accessibility, and potential biological activity make it a valuable tool for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will likely play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.